Cas no 14942-08-6 ([3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate)

[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate structure
14942-08-6 structure
Product Name:[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
CAS No:14942-08-6
MF:C41H80NO8P
MW:746.04957485199
CID:164789
PubChem ID:9546734
Update Time:2024-02-27

[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethylester
    • 1-Stearoyl-2-oleoyl-3-phosphatidylethanolamin
    • 1-stearoyl-2-oleoylphosphatidylethanolamine
    • Olein, 1-stearo-2-, 2-aminoethyl hydrogen phosphate
    • Sope-1,2
    • Stearoyl-oleoyl-phosphatidyl ethanolamine
    • PE 36:1
    • [3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
    • Inchi: 1S/C41H80NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,39H,3-17,19,21-38,42H2,1-2H3,(H,45,46)/b20-18-
    • InChI Key: JQKOHRZNEOQNJE-ZZEZOPTASA-N
    • SMILES: P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 150.888362
  • Monoisotopic Mass: 150.888362
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 42
  • Complexity: 856
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134
  • XLogP3: 11.5

Experimental Properties

  • PSA: 144.19000
  • LogP: 12.53300

[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate Related Literature

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